Cas no 6291-96-9 ( )

• Product Name: &nbsp
• CAS No: 6291-96-9
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 958270
• PubChem ID: 222310
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-hydroxyethylamino)ethyl]acetamide
• 1-Acetylamino-2-(2-hydroxy-aethylamino)-aethan
• AC1L5BM7
• AC1Q5PLE
• AR-1K4533
• CTK2F3359
• N-[2-(2-Hydroxy-aethylamino)-aethyl]-acetamid
• N-[2-(2-hydroxy-ethylamino)-ethyl]-acetamide
• n-{2-[(2-hydroxyethyl)amino]ethyl}acetamide
• NSC8196
• N-acetyl-N'-hydroxyethyl-ethylenediamine
• DTXSID40278544
• AKOS009041587
• NSC-8196
• 6291-96-9
• SCHEMBL20274450
•  

• Inchi： 1S/C6H14N2O2/c1-6(10)8-3-2-7-4-5-9/h7,9H,2-5H2,1H3,(H,8,10)
• InChI Key： GZBCJNQAPSAHHN-UHFFFAOYSA-N
• SMILES： OCCNCCNC(C)=O

Computed Properties

• Exact Mass: 146.10562
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36
• LogP: -0.51380